78-79-5

Isoprene

In Stock

• CAS RN:
• 78-79-5

• Formula:
• C5H8
  CH2=C(CH3)CH=CH2
  C5H8

• InChI:
• InChI=1S/C5H8/c1-4-5(2)3/h4H,1-2H2,3H3

• InChIKey:
• RRHGJUQNOFWUDK-UHFFFAOYSA-N

• Isoprene is a reactive aliphatic hydrocarbon that originates as a byproduct of cholesterol synthesis.
  Isoprene is an unsaturated pentahydrocarbon, Isoprene is found in certain plants or obtained by distillation of caoutchouc or gutta-percha. In plants, it is elementary in the formation of isoprenoids, fat-soluble vitamins, carotenoids and related pigments. Isoprenes contribute to flavors and fragrances of essential oils and other plant-derived substances. (NCI04)
  Isoprene is a hemiterpene with the formula CH2=C(CH3)CH=CH2;  the monomer of natural rubber and a common structure motif to the isoprenoids, a large class of other naturally occurring compounds. It has a role as a plant metabolite. It is an alkadiene, a hemiterpene and a volatile organic compound.
  Isoprene, stabilized appears as a clear colorless liquid with a petroleum-like odor. Density 5.7 lb / gal. ...

5,11-Dimethyl-8-phenyl-2,4,5,11,12-pentazatricyclo[7.3.0.03,7]dodeca-1,3(7),8-triene-6,10-dione

• CAS RN:
• 5478-79-5

• Formula:
• C15H13N5O2

• InChI:
• InChI=1S/C15H13N5O2/c1-19-14(21)10-9(8-6-4-3-5-7-8)11-13(16-12(10)17-19)18-20(2)15(11)22/h3-7H,1-2H3,(H2,16,17,18)

• InChIKey:
• PGDAOPAUCPCZAG-UHFFFAOYSA-N

• 5,11-Dimethyl-8-phenyl-2,4,5,11,12-pentazatricyclo[7.3.0.03,7]dodeca-1,3(7),8-triene-6,10-dione is a useful research compound. Its molecular formula is C15H13N5O2 and its molecular weight is 295.3 g/mol. The purity is usually 95%.

2-(Furan-2-yl)aniline

In Stock

• CAS RN:
• 55578-79-5

• Formula:
• C10H9NO

• InChI:
• InChI=1S/C10H9NO/c11-9-5-2-1-4-8(9)10-6-3-7-12-10/h1-7H,11H2

• InChIKey:
• RQBZXUOVNFIZGW-UHFFFAOYSA-N

• 2-(Furan-2-yl)aniline is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.

2-Amino-6-hydroxybenzothiazole

In Stock

• CAS RN:
• 26278-79-5

• Formula:
• C7H6N2OS

• InChI:
• InChI=1S/C7H6N2OS/c8-7-9-5-2-1-4(10)3-6(5)11-7/h1-3,10H,(H2,8,9)

• InChIKey:
• VLNVTNUTGNBNBY-UHFFFAOYSA-N

• 2-Amino-6-hydroxybenzothiazole is a useful research compound. Its molecular formula is C7H6N2OS and its molecular weight is 166.2 g/mol. The purity is usually 95%.

1-Bromo-2-ethoxy-5-fluoro-4-nitrobenzene

In Stock

• CAS RN:
• 84478-79-5

• Formula:
• C8H7BrFNO3

• InChI:
• InChI=1S/C8H7BrFNO3/c1-2-14-8-4-7(11(12)13)6(10)3-5(8)9/h3-4H,2H2,1H3

• InChIKey:
• DNJPAMIXTUOHON-UHFFFAOYSA-N

• 1-Bromo-2-ethoxy-5-fluoro-4-nitrobenzene is a useful research compound. Its molecular formula is C8H7BrFNO3 and its molecular weight is 264.05 g/mol. The purity is usually 95%.

4-(6-Chloroquinoxalin-2-yloxy)phenol

In Stock

• CAS RN:
• 76578-79-5

• Formula:
• C14H9ClN2O2

• InChI:
• InChI=1S/C14H9ClN2O2/c15-9-1-6-12-13(7-9)16-8-14(17-12)19-11-4-2-10(18)3-5-11/h1-8,18H

• InChIKey:
• UVYFSLAJRJHGJB-UHFFFAOYSA-N

• 4-(6-Chloroquinoxalin-2-yloxy)phenol is a useful research compound. Its molecular formula is C14H9ClN2O2 and its molecular weight is 272.68 g/mol. The purity is usually 95%.

2-Tert-butyl-4,6-dihydroxypyrimidine

In Stock

• CAS RN:
• 18378-79-5

• Formula:
• C8H12N2O2

• InChI:
• InChI=1S/C8H12N2O2/c1-8(2,3)7-9-5(11)4-6(12)10-7/h4H,1-3H3,(H2,9,10,11,12)

• InChIKey:
• HRVWBFSYFICPAS-UHFFFAOYSA-N

• 2-Tert-butyl-4,6-dihydroxypyrimidine is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.

3-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]prop-2-enoic acid

• CAS RN:
• 21278-79-5

• Formula:
• C12H8ClNO2S

• InChI:
• InChI=1S/C12H8ClNO2S/c13-9-3-1-8(2-4-9)12-14-10(7-17-12)5-6-11(15)16/h1-7H,(H,15,16)/b6-5+

• InChIKey:
• BICYJZAZESUKND-AATRIKPKSA-N

• 3-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]prop-2-enoic acid, also known as 3-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]prop-2-enoic acid, is a useful research compound. Its molecular formula is C12H8ClNO2S and its molecular weight is 265.72 g/mol. The purity is usually 95%.

1-(4-Chlorophenyl)-1,3-dihydro-4-(2-methylphenyl)-2H-imidazole-2-thione

In Stock

• CAS RN:
• 306278-79-5

• Formula:
• C16H13ClN2S

• InChI:
• InChI=1S/C16H13ClN2S/c1-11-4-2-3-5-14(11)15-10-19(16(20)18-15)13-8-6-12(17)7-9-13/h2-10H,1H3,(H,18,20)

• InChIKey:
• VAPLNWKKYYBMHF-UHFFFAOYSA-N

• 1-(4-Chlorophenyl)-1,3-dihydro-4-(2-methylphenyl)-2H-imidazole-2-thione is a useful research compound. Its molecular formula is C16H13ClN2S and its molecular weight is 300.8 g/mol. The purity is usually 95%.

N-(4-tert-butyl-1,3-thiazol-2-yl)-4-nitrobenzamide

In Stock

• CAS RN:
• 327078-79-5

• Formula:
• C14H15N3O3S

• InChI:
• InChI=1S/C14H15N3O3S/c1-14(2,3)11-8-21-13(15-11)16-12(18)9-4-6-10(7-5-9)17(19)20/h4-8H,1-3H3,(H,15,16,18)

• InChIKey:
• CAFZLEVMTOWJEP-UHFFFAOYSA-N

• N-(4-tert-butyl-1,3-thiazol-2-yl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.

4-(2-(4-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 851978-79-5

• Formula:
• C16H15FN4O3S2

• InChI:
• InChI=1S/C16H15FN4O3S2/c1-21(2)26(23,24)11-8-6-10(7-9-11)15(22)19-20-16-18-14-12(17)4-3-5-13(14)25-16/h3-9H,1-2H3,(H,18,20)(H,19,22)

• InChIKey:
• DFRYIBLMSXJUPJ-UHFFFAOYSA-N

• 4-(2-(4-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H15FN4O3S2 and its molecular weight is 394.44. The purity is usually 95%.

methyl (2R,3R,4R)-3-acetamido-4-azido-2-[(1R,2R)-1,2,3-trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylate

In Stock

• CAS RN:
• 152178-79-5

• Formula:
• C₁₂H₁₈N₄O₇

• InChI:
• InChI=1S/C12H18N4O7/c1-5(18)14-9-6(15-16-13)3-8(12(21)22-2)23-11(9)10(20)7(19)4-17/h3,6-7,9-11,17,19-20H,4H2,1-2H3,(H,14,18)/t6-,7-,9-,10-,11-/m1/s1

• Methyl (2R,3R,4R)-3-acetamido-4-azido-2-[(1R,2R)-1,2,3-trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylate, also known as Methyl (2R,3R,4R)-3-acetamido-4-azido-2-[(1R,2R)-1,2,3-trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylate, is a useful research compound. Its molecular formula is C₁₂H₁₈N₄O₇ and its molecular weight is 330.29. The purity is usually 95%.

C-[2-(3-Methoxy-phenyl)-thiazol-4-yl]-methylamine hydrochloride

Usually In Stock

• CAS RN:
• 1263378-79-5

• Formula:
• C11H13ClN2OS

• InChI:
• InChI=1S/C11H12N2OS.ClH/c1-14-10-4-2-3-8(5-10)11-13-9(6-12)7-15-11;/h2-5,7H,6,12H2,1H3;1H

• InChIKey:
• KZWQUUCQPITSHR-UHFFFAOYSA-N

• C-[2-(3-Methoxy-phenyl)-thiazol-4-yl]-methylamine hydrochloride is a useful research compound. Its molecular formula is C11H13ClN2OS and its molecular weight is 256.75 g/mol. The purity is usually 95%.

3-[(1-Cyclopentanecarbonylpiperidin-4-yl)methyl]-6-cyclopropyl-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 2175978-79-5

• Formula:
• C19H27N3O2

• InChI:
• InChI=1S/C19H27N3O2/c23-18-11-17(15-5-6-15)20-13-22(18)12-14-7-9-21(10-8-14)19(24)16-3-1-2-4-16/h11,13-16H,1-10,12H2

• InChIKey:
• XKKXOAUVDOIZDQ-UHFFFAOYSA-N

• 3-[(1-Cyclopentanecarbonylpiperidin-4-yl)methyl]-6-cyclopropyl-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C19H27N3O2 and its molecular weight is 329.444. The purity is usually 95%.

2-[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-5-ethylpyrimidine

Usually In Stock

• CAS RN:
• 2379978-79-5

• Formula:
• C20H29N5O

• InChI:
• InChI=1S/C20H29N5O/c1-5-15-12-21-19(22-13-15)25-10-8-16(9-11-25)14-26-18-7-6-17(23-24-18)20(2,3)4/h6-7,12-13,16H,5,8-11,14H2,1-4H3

• InChIKey:
• JSYNLSOPNGUIFY-UHFFFAOYSA-N

• 2-[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-5-ethylpyrimidine is a useful research compound. Its molecular formula is C20H29N5O and its molecular weight is 355.486. The purity is usually 95%.

2-(Fur-2-yl)aniline hydrochloride

• CAS RN:
• 55578-79-5; 855948-13-9

• Formula:
• C10H10ClNO

• InChI:
• InChI=1S/C10H9NO.ClH/c11-9-5-2-1-4-8(9)10-6-3-7-12-10;/h1-7H,11H2;1H

• InChIKey:
• JJDQCJJWTAYECE-UHFFFAOYSA-N

• 2-(Fur-2-yl)aniline hydrochloride is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.65. The purity is usually 95%.